Cas no 1934422-22-6 (2,4-Difluoro-1H-indole)
2,4-Difluoro-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 2,4-difluoro-1H-indole
- SCHEMBL4670793
- 1934422-22-6
- 1H-Indole, 2,4-difluoro-
- 2,4-Difluoro-1H-indole
-
- Inchi: 1S/C8H5F2N/c9-6-2-1-3-7-5(6)4-8(10)11-7/h1-4,11H
- InChI Key: JGYMIVIOMGCKTM-UHFFFAOYSA-N
- SMILES: FC1=CC=CC2=C1C=C(N2)F
Computed Properties
- Exact Mass: 153.03900549g/mol
- Monoisotopic Mass: 153.03900549g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 15.8Ų
Experimental Properties
- Density: 1.388±0.06 g/cm3(Predicted)
- Boiling Point: 262.1±20.0 °C(Predicted)
- pka: 15.25±0.30(Predicted)
2,4-Difluoro-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM235022-1g |
2,4-Difluoro-1H-indole |
1934422-22-6 | 95% | 1g |
$542 | 2021-08-04 | |
| Chemenu | CM235022-1g |
2,4-Difluoro-1H-indole |
1934422-22-6 | 95% | 1g |
$863 | 2023-02-02 |
2,4-Difluoro-1H-indole Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 2,4-Difluoro-1H-indole
Research Brief on 2,4-Difluoro-1H-indole (CAS: 1934422-22-6): Recent Advances and Applications in Chemical Biology and Medicine
2,4-Difluoro-1H-indole (CAS: 1934422-22-6) is a fluorinated indole derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. Indole derivatives are well-known for their presence in numerous biologically active compounds, and the introduction of fluorine atoms at the 2 and 4 positions enhances their pharmacological properties, including metabolic stability and binding affinity. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.
Recent studies have highlighted the synthetic utility of 2,4-Difluoro-1H-indole as a key intermediate in the development of novel drug candidates. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its role in the synthesis of selective kinase inhibitors, which show promising activity against various cancer cell lines. The fluorination pattern of the indole ring was found to significantly improve the compound's ability to penetrate cell membranes, thereby enhancing its bioavailability and therapeutic efficacy.
In addition to its role in oncology, 2,4-Difluoro-1H-indole has been investigated for its potential in central nervous system (CNS) drug discovery. A 2024 study in ACS Chemical Neuroscience reported that derivatives of this compound exhibit high affinity for serotonin receptors, making them candidates for the treatment of neurological disorders such as depression and anxiety. The fluorinated indole scaffold was shown to modulate receptor binding in a manner that is both selective and reversible, reducing the risk of off-target effects.
The compound's unique chemical properties have also been exploited in the development of fluorescent probes for biological imaging. Researchers at a leading pharmaceutical institute (2023) utilized 2,4-Difluoro-1H-indole to design a probe capable of detecting reactive oxygen species (ROS) in live cells. This application underscores the compound's versatility beyond traditional drug development, offering tools for real-time monitoring of cellular processes.
Despite these advancements, challenges remain in the large-scale synthesis and optimization of 2,4-Difluoro-1H-indole derivatives. A recent review in Organic Process Research & Development (2024) discussed the need for more efficient catalytic methods to reduce production costs and improve yields. Additionally, further preclinical studies are required to fully elucidate the safety and pharmacokinetic profiles of these compounds before they can progress to clinical trials.
In conclusion, 2,4-Difluoro-1H-indole (CAS: 1934422-22-6) represents a promising scaffold in chemical biology and medicinal chemistry. Its applications span from oncology to CNS disorders and diagnostic imaging, highlighting its broad potential. Continued research efforts are expected to unlock further therapeutic opportunities and address existing challenges in its development and application.
1934422-22-6 (2,4-Difluoro-1H-indole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)